Cas no 1008742-31-1 (6-fluorobenzo[d][1,2,3]triazin-4(3H)-one)

• Product Name: 6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
• CAS No: 1008742-31-1
• MF: C₇H₄FN₃O
• MW: 165.124564170837
• CID: 4558830
• Update Time: 2025-06-30

6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3H-1,2,3-benzotriazin-4-one
• 6-Fluorobenzo[d][1,2,3]triazin-4(1H)-one
• 6-fluoro benzotriazinone
• 6-fluorobenzo[d][1,2,3]triazin-4(3H)-one

• Inchi： 1S/C7H4FN3O/c8-4-1-2-6-5(3-4)7(12)10-11-9-6/h1-3H,(H,9,10,12)
• InChI Key： RCLQFKLASUKMCG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(NN=N2)=O)C=1

Computed Properties

• Exact Mass: 165.03384g/mol
• Monoisotopic Mass: 165.03384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.12g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8